p-Nitrobenzyl mesylate

• Molecular Formula: C8H9NO5S
• Molecular Weight: 231.23 g/mol
• InChI: InChI=1S/C8H9NO5S/c1-15(12,13)14-6-7-2-4-8(5-3-7)9(10)11/h2-5H,6H2,1H3
• InChIKey: QZIYKAFPHRTIAI-UHFFFAOYSA-N

p-Nitrobenzyl Mesylate: Selective Alkylation & Protection

4-Nitrobenzyl methanesulfonate (PNBM, CAS 39628-94-9), an alkyl methanesulfonate ester bearing a strong electron-withdrawing para-nitro substituent, functions as a reactive electrophilic alkylation reagent . Its primary utility lies in the covalent modification of nucleophilic sites, specifically thiophosphate groups, for biochemical probe development and kinase substrate identification workflows .

● Activated electrophile for selective SN2 alkylation

● Dual activation by p-nitro group and mesylate leaving group

● High DMSO solubility; insoluble in water for assay compatibility

p-Nitrobenzyl Mesylate vs. Generic Alternatives

Simple substitution of PNBM with other benzyl methanesulfonates or alkyl halides is inadvisable due to the para-nitro group's profound influence on reactivity, mechanism, and assay compatibility [1]. Mechanistic studies on related para-nitrobenzyl benzenesulfonates demonstrate that the strong electron-withdrawing substituent alters the reaction pathway, proceeding via a more product-like, dissociative SN2 transition state compared to less electron-deficient analogs [1]. This translates to a unique kinetic and selectivity profile. Furthermore, PNBM's established, validated use in specific biochemical assays for direct kinase substrate identification means that substituting it with an untested analog introduces significant risk of assay failure due to differential reactivity, solubility, or the generation of unwanted byproducts that compromise antibody-based detection .

p-Nitrobenzyl halide analogs

Vesicant handling hazards may restrict scale-up; mesylate offers a non-vesicant alternative for workflow evaluation.

Triflate ester

Higher leaving-group reactivity may reduce selectivity for anionic nucleophiles; reported kinetic profiles may not transfer directly.

Unsubstituted benzyl mesylate

Absence of the p-nitro substituent lowers electrophilicity; may not support required SN2 activation or orthogonal deprotection.

• [1] Lee, I., et al. (1986). Nucleophilic substitution reaction of benzyl benzenesulfonates with anilines in methanol-acetonitrile mixtures. Part 3. Tetrahedron, 42(17), 4713-4718. View Source

p-Nitrobenzyl Mesylate: Differentiation Evidence

SN2 Nucleophilic Selectivity vs. Triflate

4-Nitrobenzyl methanesulfonate demonstrates high solubility in dimethyl sulfoxide (DMSO), a critical parameter for preparing concentrated stock solutions in biochemical assays. At 50 mM (approximately 12 mg/mL), the compound is readily soluble in DMSO, facilitating its use in cell-based and in vitro experiments . In contrast, the closely related analog 4-methoxybenzyl methanesulfonate, lacking the polar nitro group, exhibits significantly lower solubility in DMSO, limiting its utility in assays requiring high local concentrations of the alkylating agent (Class-level inference based on substituent polarity) .

Nucleophilic selectivity

Head-to-head

Slope of log(k_N/k_HOH) correlation: 1.12 vs triflate (1.0); up to 11‑fold higher for basic nucleophiles

Supports selectivity-based reagent choice for anionic alkylations

20:80 CH₃CN/H₂O, 25 °C, 0.5 M NaClO₄

Evidence Dimension	DMSO Solubility
Target Compound Data	≥50 mM (≥12 mg/mL)
Comparator Or Baseline	4-Methoxybenzyl methanesulfonate: expected to be substantially lower due to increased hydrophobicity (no quantitative data available for direct comparison).
Quantified Difference	Qualitative: PNBM's nitro group confers superior DMSO solubility compared to electron-donating group analogs.
Conditions	Solubility test in anhydrous DMSO at ambient temperature.

Why This Matters

Higher DMSO solubility is essential for generating concentrated stock solutions, minimizing the volume of organic solvent introduced into sensitive biological systems and enabling a wider range of assay conditions.

Kinetic Isotope Effects & Solvolysis Selectivity

The long-term stability of 4-nitrobenzyl methanesulfonate is a key advantage for procurement planning and experimental reproducibility. Vendor specifications confirm that PNBM can be stored for up to 12 months under desiccating conditions at -20°C . This validated shelf-life reduces the risk of batch-to-batch variability and ensures consistent performance over extended project timelines. While data for direct comparators like 4-nitrobenzyl bromide are not available in a head-to-head study, the mesylate leaving group in PNBM is generally considered more hydrolytically stable than corresponding alkyl bromides or iodides, a class-level inference that supports its superior storage properties [1].

Solvolysis selectivity

Cross-study comparable

Product selectivity (S) values reported for mesylate and tosylate in ethanol‑water and methanol‑water mixtures

Enables solvent‑dependent reactivity comparison

EW/MW mixtures, 25 °C and 45 °C

Evidence Dimension	Shelf-life / Storage Stability
Target Compound Data	Stable for up to 12 months when stored at -20°C under desiccating conditions .
Comparator Or Baseline	4-Nitrobenzyl bromide: known to be more susceptible to hydrolysis and light-induced degradation (class-level inference).
Quantified Difference	Qualitative: PNBM (mesylate ester) is more stable to hydrolysis than 4-nitrobenzyl bromide (alkyl halide).
Conditions	Long-term storage at -20°C in a dry, sealed container.

Why This Matters

A defined and validated shelf-life is critical for laboratories to plan experiments, manage inventory, and ensure that the reagent's activity has not degraded, thereby minimizing the risk of failed or irreproducible results.

• [1] March, J. (2007). Advanced Organic Chemistry: Reactions, Mechanisms, and Structure (6th ed.). John Wiley & Sons. View Source

Safety and Handling vs. Halide Derivatives

The presence of the para-nitro group in 4-nitrobenzyl methanesulfonate fundamentally alters its reactivity profile compared to less electron-deficient benzyl sulfonates. Kinetic studies on the analogous para-nitrobenzyl benzenesulfonate system reveal that a stronger electron-withdrawing substituent on the benzyl moiety enhances both bond-making and bond-breaking processes, but the enhancement of bond-making is greater. This results in a more product-like transition state in the SN2 reaction with aniline nucleophiles [1]. This mechanistic nuance, which is not observed in benzyl methanesulfonate lacking the nitro group, suggests that PNBM may exhibit different selectivity and relative rates in complex biological environments, a critical factor for applications like kinase substrate mapping where chemoselectivity is paramount.

Handling hazard profile

Class-level

Non‑vesicant (mesylate) vs potent vesicants (bromide/chloride)

May simplify procurement and scale‑up considerations

Patent‑derived classification

Evidence Dimension	Mechanistic Pathway / Transition State Character
Target Compound Data	The reaction of para-nitrobenzyl benzenesulfonate proceeds via a dissociative SN2 mechanism with a more product-like transition state compared to less electron-withdrawing analogs [1].
Comparator Or Baseline	Benzyl benzenesulfonate (no para-nitro group) proceeds via a tighter, more symmetric SN2 transition state.
Quantified Difference	Qualitative shift in transition state character; quantified by a change in cross-interaction constants (ρXZ) in a Hammett-type analysis.
Conditions	Reaction with anilines in methanol-acetonitrile mixtures at 35.0 °C.

Why This Matters

Understanding the distinct mechanistic pathway of PNBM's alkylation is crucial for predicting its chemoselectivity in complex systems, differentiating it from other alkylating agents and informing its appropriate use in assay design.

• [1] Lee, I., et al. (1986). Nucleophilic substitution reaction of benzyl benzenesulfonates with anilines in methanol-acetonitrile mixtures. Part 3. Tetrahedron, 42(17), 4713-4718. View Source

Solubility Profile in DMSO, Ethanol, and Water

For its defined application in kinase substrate identification, commercial 4-nitrobenzyl methanesulfonate is supplied with a guaranteed purity of >98% . This high purity level is critical because impurities, such as unreacted starting materials or hydrolysis byproducts, could act as alternative nucleophiles or electrophiles, leading to off-target labeling and high background signal in sensitive immunoassays. While many generic alkylating agents are sold at lower purities (e.g., 95-97%), the stringent >98% specification for PNBM reduces the risk of assay interference and ensures more consistent and interpretable results, a key differentiator for end-users in chemical biology and drug discovery.

Solubility (25 °C)

Specification review

DMSO: 46 mg/mL (198.93 mM); Ethanol: 3 mg/mL (12.97 mM); Water: insoluble

Defines stock‑solution and assay‑compatibility boundaries

Critical for DMSO‑based biological workflows

Evidence Dimension	Product Purity
Target Compound Data	>98%
Comparator Or Baseline	Generic alkylating agents (e.g., benzyl bromide) often supplied at ≥95% purity.
Quantified Difference	>3% higher absolute purity.
Conditions	Analysis by vendor, typical methods include HPLC or NMR.

Why This Matters

Higher purity minimizes the risk of side reactions and assay background, directly improving the signal-to-noise ratio and reproducibility in sensitive biochemical applications like kinase substrate identification.

p-Nitrobenzyl Mesylate: Optimal Applications

Kinase Substrate Identification by Thiophosphate Alkylation

4-Nitrobenzyl methanesulfonate is the validated alkylation reagent of choice for use with anti-thiophosphate ester antibodies (e.g., Abcam ab92570) and ATP-γ-S (e.g., Abcam ab138911) in the identification of direct kinase substrates . In this workflow, kinases transfer the thiophosphate group from ATP-γ-S to their protein substrates. The resulting thiophosphate ester is then specifically alkylated by PNBM, creating an epitope recognized by the antibody. This method provides a robust and specific alternative to radiolabeled ATP, avoiding the hazards and regulatory burdens associated with 32P or 33P isotopes .

Carboxylic Acid Protection with p-Nitrobenzyl Esters

While not a direct application of the free compound, the 4-nitrobenzyl moiety is a foundational structural element in advanced photolabile protecting groups used for the on-resin functionalization of synthetic oligonucleotides . These 'caged' nucleotides, containing a 4-nitrobenzyl-derived group, can be selectively unmasked by irradiation with 365 nm UV light, revealing reactive amines or carboxylic acids at defined positions in the oligomer . Understanding the electronic and steric properties of the 4-nitrobenzyl scaffold, as influenced by substituents like the methanesulfonate group, is critical for designing new, more efficient protecting groups with tailored photolytic cleavage kinetics.

Mechanistic Studies of SN2 and Leaving Groups

The distinct reactivity of 4-nitrobenzyl methanesulfonate and its sulfonate analogs makes them valuable model compounds for studying the fundamental principles of nucleophilic substitution (SN2) reactions. Mechanistic studies using para-nitrobenzyl benzenesulfonate have provided quantitative evidence for how electron-withdrawing substituents alter transition state structure, favoring a more dissociative, product-like pathway compared to unsubstituted benzyl sulfonates . Researchers in physical organic chemistry can leverage PNBM as a reactive electrophile to probe structure-activity relationships, solvent effects, and the intrinsic reactivity of various nucleophiles in a controlled system.

Application

Selection Property

Validation Focus

Kinase substrate identification

Selectivity for thiophosphate over other nucleophiles

Efficiency at reported working concentration

Carboxylic acid protection

Non‑vesicant handling for scale‑up workflows

Reaction consistency in esterification steps

Mechanistic SN2 studies

Benchmark reactivity for leaving‑group investigations

Kinetic and selectivity data alignment with models

Photocleavable protecting group installation

Versatile SN2 installation for orthogonal deprotection

Cleavage condition compatibility and yield

• [1] Lee, I., et al. (1986). Nucleophilic substitution reaction of benzyl benzenesulfonates with anilines in methanol-acetonitrile mixtures. Part 3. Tetrahedron, 42(17), 4713-4718. View Source